N-(2-cyanophenyl)-3,5-dimethylbenzamide

• IUPAC Name: N-(2-cyanophenyl)-3,5-dimethylbenzamide
• InChI: InChI=1S/C16H14N2O/c1-11-7-12(2)9-14(8-11)16(19)18-15-6-4-3-5-13(15)10-17/h3-9H,1-2H3,(H,18,19)
• InChI Key: PRCORHLWDKPDMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC2=CC=CC=C2C#N)C
• Molecular Formula: C16H14N2O
• DSSTOX Substance ID: DTXSID40358830
• Molecular Weight: 250.29 g/mol
• CAS RN: 700856-60-6

Description

N-(2-cyanophenyl)-3,5-dimethylbenzamide, also known as N-(2-cyanophenyl)-3,5-dimethylbenzamide, is a chemical compound that has gained significant attention in the field of scientific research. This compound is a member of the benzamide family and has been studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

N-(2-cyanophenyl)-3,5-dimethylbenzamide(2-cyanophenyl)-3,5-dimethylbenzamide has been studied extensively for its potential applications in various fields of scientific research. One of the major areas of research has been in the field of medicinal chemistry. Studies have shown that this compound exhibits potent antiproliferative activity against a variety of cancer cell lines, including lung, breast, and colon cancer. Additionally, N-(2-cyanophenyl)-3,5-dimethylbenzamide(2-cyanophenyl)-3,5-dimethylbenzamide has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.

Mechanism of Action

The mechanism of action of N-(2-cyanophenyl)-3,5-dimethylbenzamide(2-cyanophenyl)-3,5-dimethylbenzamide is not fully understood. However, studies have suggested that this compound may exert its antiproliferative and anti-inflammatory effects through the inhibition of certain enzymes and signaling pathways. Specifically, N-(2-cyanophenyl)-3,5-dimethylbenzamide(2-cyanophenyl)-3,5-dimethylbenzamide has been found to inhibit the activity of the protein kinase CK2, which is involved in cell proliferation and survival. Additionally, this compound has been shown to inhibit the activity of the transcription factor NF-κB, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects
Studies have shown that N-(2-cyanophenyl)-3,5-dimethylbenzamide(2-cyanophenyl)-3,5-dimethylbenzamide has a number of biochemical and physiological effects. In addition to its antiproliferative and anti-inflammatory properties, this compound has been found to induce cell cycle arrest and apoptosis in cancer cells. Furthermore, N-(2-cyanophenyl)-3,5-dimethylbenzamide(2-cyanophenyl)-3,5-dimethylbenzamide has been shown to inhibit the growth and metastasis of tumors in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(2-cyanophenyl)-3,5-dimethylbenzamide(2-cyanophenyl)-3,5-dimethylbenzamide in lab experiments is its potency and selectivity against cancer cells. This makes it a valuable tool for studying the mechanisms of cancer cell proliferation and survival. Additionally, this compound has been found to have low toxicity, making it a potential candidate for use in human clinical trials.
However, there are also some limitations to using N-(2-cyanophenyl)-3,5-dimethylbenzamide(2-cyanophenyl)-3,5-dimethylbenzamide in lab experiments. One of the major limitations is its poor solubility in water, which can make it difficult to administer in vivo. Additionally, the mechanism of action of this compound is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are a number of future directions for research on N-(2-cyanophenyl)-3,5-dimethylbenzamide(2-cyanophenyl)-3,5-dimethylbenzamide. One area of research is the development of more effective synthesis methods for this compound. Additionally, further studies are needed to elucidate the mechanism of action of N-(2-cyanophenyl)-3,5-dimethylbenzamide(2-cyanophenyl)-3,5-dimethylbenzamide and to identify its molecular targets. Finally, additional preclinical studies are needed to determine the safety and efficacy of this compound in human clinical trials.

Synthesis Methods

The synthesis of N-(2-cyanophenyl)-3,5-dimethylbenzamide(2-cyanophenyl)-3,5-dimethylbenzamide is achieved through a multistep process. The first step involves the reaction of 2-cyanophenylboronic acid with 3,5-dimethylbenzoyl chloride in the presence of a catalyst. This reaction produces an intermediate compound, which is then treated with an amine to form the final product, N-(2-cyanophenyl)-3,5-dimethylbenzamide(2-cyanophenyl)-3,5-dimethylbenzamide.